1-(3-chlorophenyl)-5-methyl-1H-pyrazole-3,4-dicarboxylic acid
Overview
Description
1-(3-Chlorophenyl)-5-methyl-1H-pyrazole-3,4-dicarboxylic acid (CMPDA) is an organic compound that has been studied for its various properties and applications. CMPDA is a white solid with a molecular weight of 212.6 g/mol. It has a melting point of 114-116°C and a boiling point of 308-310°C. CMPDA is soluble in water and alcohols, and is insoluble in ethers and chlorinated hydrocarbons.
Scientific Research Applications
1-(3-chlorophenyl)-5-methyl-1H-pyrazole-3,4-dicarboxylic acid has been studied for its potential applications in various scientific research fields. It has been used as a reagent for the synthesis of various organic compounds, such as pyridines, pyrimidines, and heterocyclic compounds. 1-(3-chlorophenyl)-5-methyl-1H-pyrazole-3,4-dicarboxylic acid has also been used as a starting material for the synthesis of various drugs, such as anti-inflammatory agents and antifungal agents.
Mechanism of Action
1-(3-chlorophenyl)-5-methyl-1H-pyrazole-3,4-dicarboxylic acid is an inhibitor of the enzyme cyclooxygenase (COX). The enzyme catalyzes the conversion of arachidonic acid to prostaglandins, which are involved in the inflammation process. By inhibiting the enzyme, 1-(3-chlorophenyl)-5-methyl-1H-pyrazole-3,4-dicarboxylic acid can reduce the production of prostaglandins and therefore reduce inflammation.
Biochemical and Physiological Effects
1-(3-chlorophenyl)-5-methyl-1H-pyrazole-3,4-dicarboxylic acid has been shown to exhibit anti-inflammatory, antifungal, and antioxidant activities. It has been reported to reduce the production of pro-inflammatory cytokines, such as tumor necrosis factor-α (TNF-α) and interleukin-6 (IL-6). In addition, 1-(3-chlorophenyl)-5-methyl-1H-pyrazole-3,4-dicarboxylic acid has been shown to inhibit the growth of various fungi, including Candida albicans and Aspergillus niger. Furthermore, 1-(3-chlorophenyl)-5-methyl-1H-pyrazole-3,4-dicarboxylic acid has been reported to possess antioxidant properties, which may be beneficial in the prevention of oxidative damage to cells.
Advantages and Limitations for Lab Experiments
The major advantage of using 1-(3-chlorophenyl)-5-methyl-1H-pyrazole-3,4-dicarboxylic acid in laboratory experiments is that it is a relatively inexpensive and widely available compound. In addition, it is relatively easy to synthesize and purify. However, 1-(3-chlorophenyl)-5-methyl-1H-pyrazole-3,4-dicarboxylic acid has some limitations as well. It is a relatively unstable compound and can easily decompose at high temperatures. Furthermore, it has a relatively low solubility in water, which may limit its use in certain experiments.
Future Directions
In the future, 1-(3-chlorophenyl)-5-methyl-1H-pyrazole-3,4-dicarboxylic acid could be further studied for its potential applications in various fields. For example, it could be investigated for its potential use as an anti-cancer agent, due to its ability to inhibit the growth of certain fungi. In addition, its antioxidant properties could be further explored for possible applications in the prevention of oxidative damage to cells. Furthermore, its anti-inflammatory effects could be studied for its potential use in the treatment of various inflammatory diseases, such as rheumatoid arthritis. Finally, its inhibitory effects on the enzyme cyclooxygenase could be further investigated for its potential use in the treatment of various types of pain.
Synthesis Methods
1-(3-chlorophenyl)-5-methyl-1H-pyrazole-3,4-dicarboxylic acid can be synthesized by reacting 3-chlorobenzaldehyde with ethyl 5-methyl-1H-pyrazole-3-carboxylate in the presence of piperidine in aqueous ethanol. The reaction is carried out at a temperature of 45-50°C for 24 hours. The product is then isolated and purified by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(3-chlorophenyl)-5-methyl-1H-pyrazole-3,4-dicarboxylic acid involves the reaction of 3-chlorobenzaldehyde with ethyl acetoacetate to form 3-chlorocinnamic acid ethyl ester. This intermediate is then reacted with hydrazine hydrate to form 1-(3-chlorophenyl)-3-hydrazinylprop-2-en-1-one, which is cyclized with acetic anhydride to form 1-(3-chlorophenyl)-5-methyl-1H-pyrazole-3,4-dicarboxylic acid.", "Starting Materials": [ "3-chlorobenzaldehyde", "ethyl acetoacetate", "hydrazine hydrate", "acetic anhydride" ], "Reaction": [ "Step 1: 3-chlorobenzaldehyde is reacted with ethyl acetoacetate in the presence of a base catalyst to form 3-chlorocinnamic acid ethyl ester.", "Step 2: 3-chlorocinnamic acid ethyl ester is then reacted with hydrazine hydrate in the presence of a base catalyst to form 1-(3-chlorophenyl)-3-hydrazinylprop-2-en-1-one.", "Step 3: 1-(3-chlorophenyl)-3-hydrazinylprop-2-en-1-one is cyclized with acetic anhydride to form 1-(3-chlorophenyl)-5-methyl-1H-pyrazole-3,4-dicarboxylic acid." ] } | |
CAS RN |
96723-52-3 |
Product Name |
1-(3-chlorophenyl)-5-methyl-1H-pyrazole-3,4-dicarboxylic acid |
Molecular Formula |
C12H9ClN2O4 |
Molecular Weight |
280.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
